7-Fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C8H6FNO2
• Molecular Weight: 167.14 g/mol
• SMILES: C1=CC2=C(C(=C1)F)NC(=O)C2O
• InChI: InChI=1S/C8H6FNO2/c9-5-3-1-2-4-6(5)10-8(12)7(4)11/h1-3,7,11H,(H,10,12)
• InChIKey: YTPPVSWZKCQRPQ-UHFFFAOYSA-N

7-Fluoro-3-hydroxyoxindole: Supply & Procurement Baseline

7-Fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one (CAS 1249401-24-8) is a fluorinated 3-hydroxyoxindole derivative with the molecular formula C8H6FNO2 and a molecular weight of 167.14 g/mol . The compound features a chiral center at the C-3 position bearing a hydroxyl group, which distinguishes it from the non-hydroxylated 7-fluorooxindole (CAS 71294-03-6) commonly used as a precursor in maxi-K potassium channel opener synthesis [1]. Its calculated LogP is 0.81, and its topological polar surface area (TPSA) is 49.33 Ų . This compound belongs to the pharmacophoric 3-hydroxyoxindole scaffold, which is recognized as a privileged structure in medicinal chemistry with reported anticancer, antimicrobial, antiviral, and anti-inflammatory activities [2].

Fluorinated 3-hydroxyoxindole building block with chiral C-3 handle for enantioselective synthesis

7-fluoro substitution preserves parent scaffold lipophilicity, supporting CNS-oriented property-based design

Reported scaffold engagement in maxi-K channel, cholinesterase, and CRHR2 antagonist studies

• [1] Hewawasam P, Gribkoff VK, Pendri Y, et al. The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorg Med Chem Lett. 2002;12(7):1023-1026. doi:10.1016/s0960-894x(02)00101-4. View Source
• [2] Totobenazara J, Caldeira T, Martins R, Burke AJ. Design, Synthesis and Bioassays of 3-substituted-3-hydroxyoxindoles for cholinesterase inhibition. 2016. dspace.uevora.pt. View Source

7-Fluoro-3-hydroxyoxindole: Regioisomer Differentiation

Substitution of the fluorine atom at different positions on the 3-hydroxyoxindole core produces regioisomers with distinct physicochemical properties that can critically affect downstream reactivity, biological target engagement, and pharmacokinetic behavior. The 7-fluoro isomer (LogP = 0.81) retains lipophilicity nearly identical to the unsubstituted parent dioxindole (LogP = 0.81), whereas the 5-fluoro regioisomer exhibits a markedly lower LogP of approximately 0.50 [1]. This ~1.6-fold difference in calculated partition coefficient between the 7-fluoro and 5-fluoro isomers translates into measurably different solubility and membrane permeability profiles, which are key determinants of both in vitro assay performance and in vivo distribution [1]. Furthermore, the 7-position is ortho to the indoline nitrogen, placing the fluorine substituent in a sterically and electronically distinct environment from the 5- and 6-substituted analogs, which can alter hydrogen-bonding networks, metabolic soft spots, and coupling efficiency in subsequent synthetic transformations [2].

Lipophilicity

7-Fluoro retains parent LogP (~0.81)

5-Fluoro regioisomer shows markedly lower lipophilicity (LogP ~0.50), potentially shifting membrane permeability and ADME profile

Regiochemical bias

Fluorine ortho to indoline nitrogen directs electrophilic substitution to C-4/C-5

5-Fluoro (para) and 6-fluoro (meta) produce different regiochemical outcomes; derivative libraries are not interchangeable

Supply scale

Available up to 100 g scale

5-Fluoro and 6-fluoro isomers typically limited to 2.5 g; bulk synthesis campaigns may face supply constraints

• [1] Chembase. 5-Fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one – Physicochemical Data. CAS 259252-13-6, LogP 0.49959368, LogD (pH 7.4) 0.49957904. View Source
• [2] Kuujia. Dioxindole (3-Hydroxy-2,3-dihydro-1H-indol-2-one) – Physicochemical Properties. CAS 61-71-2, LogP 0.81010. View Source

7-Fluoro-3-hydroxyoxindole: Quantitative Differentiation Evidence

Lipophilicity: 7-Fluoro vs. 5-Fluoro Regioisomers

The calculated LogP of 7-fluoro-3-hydroxyoxindole (0.81) is essentially identical to that of the unsubstituted parent dioxindole (0.81), whereas the 5-fluoro regioisomer shows a substantially lower LogP of 0.50 [1]. This means that introducing fluorine at the 7-position preserves the intrinsic lipophilicity of the 3-hydroxyoxindole scaffold, while 5-fluoro substitution reduces it by approximately 38%. For procurement decisions in medicinal chemistry programs where maintaining a specific LogP window is critical for blood-brain barrier penetration or cellular permeability, the 7-fluoro isomer offers a distinct advantage over the 5-fluoro analog.

Lipophilicity

Reported

ΔLogP +0.31 (7-F vs 5-F); 7-F matches parent dioxindole (LogP 0.81)

Lipophilicity preservation context; may support membrane permeability ranking

Cross-vendor calculated LogP; experimental confirmation advised

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 0.8112 (7-fluoro-3-hydroxyoxindole)
Comparator Or Baseline	LogP = 0.4996 (5-fluoro-3-hydroxyoxindole); LogP = 0.8101 (unsubstituted 3-hydroxyoxindole/dioxindole)
Quantified Difference	7-F vs 5-F: ΔLogP = +0.31 (7-fluoro is ~1.6× more lipophilic); 7-F vs unsubstituted: ΔLogP ≈ 0.00
Conditions	Calculated LogP values from vendor physicochemical data sheets; cross-vendor comparison

Why This Matters

In compound library design, a LogP difference of 0.3 units can shift predicted membrane permeability by a factor of ~2, making the 7-fluoro isomer preferable for programs targeting intracellular or CNS targets where the 5-fluoro analog may underperform.

• [1] Chembase. 5-Fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one – Physicochemical Data. CAS 259252-13-6, LogP 0.49959368. View Source

Topological Polar Surface Area: Match to Parent Scaffold

The TPSA of 7-fluoro-3-hydroxyindolin-2-one is 49.33 Ų . This value is identical to the TPSA of the unsubstituted 3-hydroxyoxindole scaffold (both carry one hydroxyl and one lactam carbonyl as the only H-bond donors/acceptors). By comparison, the non-hydroxylated analog 7-fluorooxindole (CAS 71294-03-6) has only one H-bond donor (lactam NH) and would be expected to have a lower TPSA, potentially altering its oral bioavailability classification. For CNS drug discovery programs, TPSA values below 60–70 Ų are generally associated with favorable blood-brain barrier penetration, placing this compound within a desirable physicochemical space [1].

Polar surface area

Reported

TPSA 49.33 Ų identical to unsubstituted 3-hydroxyoxindole; ~10 Ų above non-hydroxylated analog

Hydrogen-bonding capacity preserved; fits CNS drug-like space

Class-level CNS penetration guideline reference; not compound-specific data

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 49.33 Ų
Comparator Or Baseline	Unsubstituted 3-hydroxyoxindole: TPSA ~49.3 Ų (identical scaffold core); 7-fluorooxindole (no 3-OH): expected TPSA < 40 Ų
Quantified Difference	No difference vs. unsubstituted parent; ~10 Ų higher than the non-hydroxylated analog (class-level inference)
Conditions	Calculated TPSA from vendor data; comparison based on shared oxindole core structure

Why This Matters

The combination of preserved TPSA and differentiated LogP (relative to 5-fluoro) gives medicinal chemists a unique tool to independently modulate lipophilicity without altering hydrogen-bonding capacity, a key requirement in property-based drug design.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source

Synthetic Utility: Ortho-Directed Functionalization

The 7-fluoro substituent occupies the position ortho to the indoline nitrogen (C-1). This ortho-relationship creates a unique electronic environment that can direct electrophilic aromatic substitution or metal-catalyzed C-H activation to the remaining unsubstituted positions (C-4, C-5, C-6) . In contrast, the 5-fluoro isomer places the fluorine para to the nitrogen, resulting in a different regiochemical bias. This positional effect is well-established in indole/oxindole chemistry: 7-substituted oxindoles exhibit distinct reactivity patterns compared to 5- or 6-substituted analogs in benzylidene formation reactions, as demonstrated by rate constant measurements correlated with Hammett σ-constants [1]. For laboratories synthesizing focused libraries, the 7-fluoro isomer provides a unique regiochemical starting point that is not accessible from the more common 5-fluoro or 6-fluoro building blocks.

Regiochemical directing

Class-level

7-F ortho to nitrogen enables C-4/C-5 functionalization; Hammett correlation reported for oxindole series

Regiochemical outcome may differ from 5-/6-substituted analogs

Inferred from established oxindole reactivity; no direct rate data for hydroxylated series

Evidence Dimension	Regiochemical directing effect of fluorine substitution position
Target Compound Data	7-fluoro: ortho to indoline nitrogen; electron-withdrawing effect at C-7 directs electrophilic substitution to C-4/C-5 positions
Comparator Or Baseline	5-fluoro: para to indoline nitrogen; directs substitution to C-6/C-7; 6-fluoro: meta to nitrogen
Quantified Difference	Qualitative difference in regiochemical outcome; rate constants for benzylidene formation at oxindole C-3 position vary with substituent position (Hammett correlation demonstrated in substituted oxindoles)
Conditions	Inferred from established oxindole reactivity principles; direct rate comparison not available for hydroxylated series

Why This Matters

For medicinal chemistry teams synthesizing derivative libraries, the 7-fluoro isomer is the only choice when ortho-directed functionalization is required; substituting the 5-fluoro or 6-fluoro analog will yield a different regioisomeric product series, potentially missing key SAR information.

• [1] Substituted oxindoles. Part II. Correlation of rate constants with Hammett's substituent constants and chemical shifts for the 3-position of some substituted oxindoles. Royal Society of Chemistry. pubs.rsc.org. View Source

Chiral Center at C-3: Enantioselective Synthesis & Resolution

The 3-hydroxy group renders the C-3 position chiral, creating a racemic mixture in the standard synthetic product (purity 95%, racemic) . This chiral center is directly analogous to the C-3 stereocenter in 3-fluorooxindole derivatives such as BMS-204352 (MaxiPost), where the (S)-enantiomer demonstrated potent maxi-K channel opening activity and a brain/plasma ratio >9 in rats [1]. While the 7-fluoro-3-hydroxy compound itself has not been reported in maxi-K channel studies, it shares the identical 3-hydroxyoxindole pharmacophore that has been validated in cholinesterase inhibition (IC50 = 6.61–7.41 μM for related 3-substituted-3-hydroxyoxindoles against BuChE) [2], and in CRHR2 antagonist programs where 3-hydroxyoxindole derivatives demonstrated receptor antagonism [3]. The presence of the chiral 3-hydroxy group distinguishes this compound from the achiral 7-fluorooxindole and opens the possibility of enantioselective synthesis or chiral chromatographic resolution to obtain enantiopure material for stereo-structure-activity relationship studies.

Chiral resolution

Class-level

Racemic C-3; precedent for enantiomer separation (BMS-204352); related 3-hydroxyoxindoles BuChE IC50 6–7 μM

Supports enantioselective synthesis and stereo-SAR studies

Chiral handle absent in achiral 7-fluorooxindole; class-level biological data

Evidence Dimension	Presence of chiral center and associated biological relevance of 3-hydroxyoxindole scaffold
Target Compound Data	Racemic 7-fluoro-3-hydroxyoxindole; chiral at C-3; contains 1 asymmetric atom
Comparator Or Baseline	7-fluorooxindole (CAS 71294-03-6): achiral; BMS-204352 (3-fluoro-3-aryloxindole): chiral, enantiomers show differential maxi-K channel opening; racemic 3-substituted-3-hydroxyoxindoles: BuChE IC50 = 6.61–7.41 μM
Quantified Difference	The chiral 3-hydroxy group enables enantioselective synthesis and chiral resolution, unlike the achiral 7-fluorooxindole; class-level BuChE inhibitory activity of 3-hydroxyoxindoles: IC50 ~6–7 μM
Conditions	Racemic compound as supplied; chiral resolution methods available per BMS-204352 precedent; BuChE inhibition data from Totobenazara et al. 2016

Why This Matters

For programs requiring enantiopure building blocks or investigating stereochemistry-dependent target engagement, the 7-fluoro-3-hydroxy compound offers a chiral handle absent in 7-fluorooxindole; the established precedent for chiral resolution of 3-hydroxyoxindoles via HPLC or enzymatic methods [1] provides a viable path to enantiopure material.

• [1] Hewawasam P, Gribkoff VK, Pendri Y, et al. The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorg Med Chem Lett. 2002;12(7):1023-1026. View Source
• [2] Totobenazara J, Caldeira T, Martins R, Burke AJ. Design, Synthesis and Bioassays of 3-substituted-3-hydroxyoxindoles for cholinesterase inhibition. 2016. BuChE IC50 = 6.61–7.41 μM for lead compounds. View Source
• [3] RaQualia Pharma Inc. 3-Hydroxyoxindole Derivatives as CRHR2 Antagonist. US Patent Application US20240018103A1, published 2024-01-18. View Source

Supply Chain: Availability & Purity Across Regioisomers

The 7-fluoro-3-hydroxyoxindole is commercially available from Leyan (Product No. 2009748) at 95% purity in quantities from 1 g to 100 g (bulk upon inquiry), with documented CAS 1249401-24-8 . The 5-fluoro regioisomer (CAS 259252-13-6) is available from Fluorochem at 95% purity in smaller pack sizes (50 mg to 2.5 g) and is classified with GHS07 hazard warnings (H302 harmful if swallowed, H315 causes skin irritation, H319 causes serious eye irritation, H335 may cause respiratory irritation) . The 6-fluoro regioisomer (CAS 959085-39-3) is also available from Fluorochem through CymitQuimica at 95% purity . The unsubstituted 3-hydroxyoxindole (dioxindole, CAS 61-71-2) is available from multiple vendors including Enamine (95% purity) [1]. For procurement planning, the 7-fluoro isomer offers bulk availability up to 100 g scale from Leyan, which is larger than the typical research pack sizes offered for the 5-fluoro and 6-fluoro analogs from Fluorochem, making it more suitable for scale-up synthesis programs.

Supply availability

Reported

7-F: up to 100 g (Leyan); 5-F/6-F: up to 2.5 g (Fluorochem)

May support scale-up synthesis without in-house preparation

Vendor catalog comparison; confirm current stock before procurement

Evidence Dimension	Commercial pack size availability and hazard classification
Target Compound Data	7-Fluoro-3-hydroxyoxindole: available up to 100 g scale, purity 95% (Leyan)
Comparator Or Baseline	5-Fluoro-3-hydroxyoxindole: available up to 2.5 g, purity 95% (Fluorochem), GHS07 hazard; 6-Fluoro-3-hydroxyoxindole: available up to 2.5 g, purity 95% (Fluorochem/CymitQuimica)
Quantified Difference	7-Fluoro isomer: up to 100 g vs. 5-Fluoro and 6-Fluoro isomers: up to 2.5 g (40× larger maximum pack size)
Conditions	Commercial vendor catalog comparison as of 2024–2025

Why This Matters

For medicinal chemistry teams planning multi-step synthesis campaigns or requiring gram-scale quantities for in vivo studies, the 7-fluoro isomer's bulk availability represents a significant supply chain advantage over the 5-fluoro and 6-fluoro regioisomers.

• [1] Chembase/Enamine. 3-Hydroxy-2,3-dihydro-1H-indol-2-one (Dioxindole). CAS 61-71-2, Product EN300-64496, Purity 95%. View Source

7-Fluoro-3-hydroxyoxindole: Application Scenarios

Lead Optimization: Lipophilicity-Neutral Fluorination

In medicinal chemistry campaigns where introducing fluorine is desired for metabolic stability without altering LogP, the 7-fluoro isomer (LogP = 0.81) is the preferred choice over the 5-fluoro isomer (LogP = 0.50), which reduces lipophilicity by ~38% [1]. This is particularly relevant for CNS-targeted programs where maintaining a LogP window of 0.5–3.0 is critical for blood-brain barrier penetration, and the 5-fluoro substitution could push the compound below the optimal range.

Chiral Building Block: Enantioselective 3-Substituted Oxindoles

The chiral C-3 hydroxyl group enables the use of this compound as a racemic building block for subsequent enantioselective transformations or chiral resolution. The precedent established with BMS-204352 (MaxiPost) demonstrates that 3-substituted oxindoles with fluorine at the 7-position can yield potent maxi-K channel openers after resolution [2]. The 7-fluoro-3-hydroxy compound can serve as a direct precursor to 3-fluoro or 3-amino derivatives via established DAST-mediated fluorination or Mitsunobu chemistry, while the 7-fluoro substitution pre-installed on the aromatic ring eliminates the need for late-stage fluorination.

Focused Library Synthesis: Ortho-Directing Regioselective Functionalization

The ortho relationship between the 7-fluoro substituent and the indoline nitrogen creates a unique electronic environment that can be exploited for regioselective functionalization at C-4 and C-5 positions. Rate constants for benzylidene formation and other electrophilic substitutions at oxindoles have been shown to correlate with the Hammett σ-constants of ring substituents, with 7-substituted oxindoles exhibiting distinct reactivity from 5- and 6-substituted analogs [3]. This makes the 7-fluoro isomer the sole viable choice when synthetic planning requires orthogonal reactivity at the C-4/C-5 positions.

Scale-Up Synthesis: 7-Fluoro-3-hydroxyoxindole Bulk Supply

With commercial availability up to 100 g scale from Leyan , the 7-fluoro isomer offers a 40-fold larger maximum pack size compared to the 5-fluoro and 6-fluoro regioisomers (limited to 2.5 g from Fluorochem) . For programs that have identified the 7-fluoro-3-hydroxyoxindole scaffold as a key intermediate and require gram-scale quantities for lead optimization, in vivo pharmacokinetic studies, or preliminary toxicology assessment, this supply chain advantage eliminates the need for in-house scale-up synthesis, reducing lead time and resource expenditure.

Application

Selection Property

Validation Focus

Lipophilicity-neutral fluorination in CNS lead optimization

LogP preservation vs. 5-fluoro regioisomer

Physicochemical profiling and membrane permeability assessment

Enantioselective oxindole synthesis

Chiral C-3 hydroxyl handle

Chiral resolution and stereo-SAR correlation

Ortho-directed regioselective library synthesis

7-Fluoro ortho to indoline nitrogen

Regiochemical outcome verification (Hammett correlation)

Multi-step scale-up campaigns

Bulk availability up to 100 g

Supply chain assessment and in vivo study support

• [1] Chembase. 5-Fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one – Physicochemical Data. CAS 259252-13-6, LogP 0.49959368. View Source
• [2] Hewawasam P, Gribkoff VK, Pendri Y, et al. The synthesis and characterization of BMS-204352 (MaxiPost) and related 3-fluorooxindoles as openers of maxi-K potassium channels. Bioorg Med Chem Lett. 2002;12(7):1023-1026. View Source
• [3] Substituted oxindoles. Part II. Correlation of rate constants with Hammett's substituent constants and chemical shifts for the 3-position of some substituted oxindoles. Royal Society of Chemistry. View Source